1-Bromo-3-fluoro-4-iodo-5-nitrobenzene
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Overview
Description
1-Bromo-3-fluoro-4-iodo-5-nitrobenzene is a complex organic compound. It is a derivative of benzene, which is a cyclic hydrocarbon . The compound has bromine, fluorine, iodine, and nitro groups attached to the benzene ring .
Molecular Structure Analysis
The molecular structure of this compound would consist of a benzene ring with the bromo, fluoro, iodo, and nitro groups attached at the 1st, 3rd, 4th, and 5th positions, respectively . The exact 3D structure could be determined using computational chemistry methods or experimental techniques such as X-ray crystallography .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. For example, its molecular weight would be the sum of the atomic weights of its constituent atoms . Other properties such as boiling point, melting point, and solubility would need to be determined experimentally.Scientific Research Applications
Synthesis and Chemical Reactions
1-Bromo-3-fluoro-4-iodo-5-nitrobenzene serves as a key intermediate in the synthesis of complex molecules due to its reactive halogen and nitro groups. For instance, it has been utilized in the synthesis of N-(3-[18F]fluoropropyl)-2β-carbomethoxy-3β-(4-iodophenyl)nortropane ([18F]FP-β-CIT), a compound significant in the field of radiopharmaceuticals. This synthesis involves a two-step reaction sequence, highlighting the compound's role in facilitating nucleophilic aromatic substitution reactions which are crucial for the development of diagnostic agents (Klok et al., 2006).
Material Science Applications
In material science, this compound contributes to the advancement of polymer technology. A notable application is its role in improving the electron transfer processes in polymer solar cells. By forming charge transfer complexes, this compound has been demonstrated to significantly enhance the power conversion efficiency of polymer solar cells, thus representing a potential material for future energy conversion devices (Fu et al., 2015).
Photophysical Studies
Photophysical studies have also benefited from the use of halogenated nitrobenzene derivatives. Research on the ultraviolet photodissociation of similar compounds provides insights into the effects of halogen substitution on the energy distribution and reaction dynamics of photofragments. This research aids in understanding the fundamental aspects of molecular photochemistry and the influence of halogen atoms on photophysical behaviors (Gu et al., 2001).
Advanced Chemical Analysis
This compound and its derivatives have been utilized in vibrational spectroscopy studies to explore the effects of halogen and nitro substitutions on the vibrational modes of benzene rings. These studies contribute to the development of analytical methods for identifying and characterizing similar compounds, furthering our understanding of molecular vibrations and their implications for material properties (Mahadevan et al., 2011).
Mechanism of Action
Safety and Hazards
As with any chemical, handling 1-Bromo-3-fluoro-4-iodo-5-nitrobenzene would require appropriate safety measures. It could potentially be harmful if swallowed, in contact with skin, or if inhaled . It may cause skin and eye irritation, and may cause damage to organs through prolonged or repeated exposure .
Properties
IUPAC Name |
5-bromo-1-fluoro-2-iodo-3-nitrobenzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2BrFINO2/c7-3-1-4(8)6(9)5(2-3)10(11)12/h1-2H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJBGBQMBUPYOLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])I)F)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2BrFINO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.89 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1805108-33-1 |
Source
|
Record name | 5-bromo-1-fluoro-2-iodo-3-nitrobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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